Cas no 1179304-86-9 (4-bromo-1-(butan-2-yl)-1H-pyrazole)

4-bromo-1-(butan-2-yl)-1H-pyrazole structure

1179304-86-9 structure

Product Name:4-bromo-1-(butan-2-yl)-1H-pyrazole

CAS No:1179304-86-9

MF:C₇H₁₁BrN₂

MW:203.079640626907

CID:4575477

Update Time:2023-08-10

4-bromo-1-(butan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-bromo-1-(butan-2-yl)-1H-pyrazole
- 4-bromo-1-butan-2-ylpyrazole
- Z1245735258
- Inchi： 1S/C7H11BrN2/c1-3-6(2)10-5-7(8)4-9-10/h4-6H,3H2,1-2H3
- InChI Key： QBGURVIJWFJGNZ-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)C(C)CC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 108
XLogP3: 2.2
Topological Polar Surface Area: 17.8

4-bromo-1-(butan-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B136560-25mg	4-bromo-1-(butan-2-yl)-1H-pyrazole	1179304-86-9		25mg	$ 50.00	2022-06-07
TRC	B136560-50mg	4-bromo-1-(butan-2-yl)-1H-pyrazole	1179304-86-9		50mg	$ 70.00	2022-06-07
TRC	B136560-250mg	4-bromo-1-(butan-2-yl)-1H-pyrazole	1179304-86-9		250mg	$ 275.00	2022-06-07
Enamine	EN300-66713-0.05g	4-bromo-1-(butan-2-yl)-1H-pyrazole	1179304-86-9	95.0%	0.05g	$53.0	2025-02-20
Enamine	EN300-66713-0.1g	4-bromo-1-(butan-2-yl)-1H-pyrazole	1179304-86-9	95.0%	0.1g	$83.0	2025-02-20
Enamine	EN300-66713-0.25g	4-bromo-1-(butan-2-yl)-1H-pyrazole	1179304-86-9	95.0%	0.25g	$116.0	2025-02-20
Enamine	EN300-66713-0.5g	4-bromo-1-(butan-2-yl)-1H-pyrazole	1179304-86-9	95.0%	0.5g	$218.0	2025-02-20
Enamine	EN300-66713-1.0g	4-bromo-1-(butan-2-yl)-1H-pyrazole	1179304-86-9	95.0%	1.0g	$314.0	2025-02-20
Enamine	EN300-66713-2.5g	4-bromo-1-(butan-2-yl)-1H-pyrazole	1179304-86-9	95.0%	2.5g	$614.0	2025-02-20
Enamine	EN300-66713-5.0g	4-bromo-1-(butan-2-yl)-1H-pyrazole	1179304-86-9	95.0%	5.0g	$908.0	2025-02-20

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